Cas no 2098124-08-2 (N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride)

• Product Name: N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride
• CAS No: 2098124-08-2
• MF: C₈H₁₃ClN₂O₂S₂
• MW: 268.784018278122
• CID: 5048410
• Update Time: 2025-07-19

N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride
• N-methyl-1-thiophen-2-ylsulfonylazetidin-3-amine;hydrochloride
• N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride

• Inchi： 1S/C8H12N2O2S2.ClH/c1-9-7-5-10(6-7)14(11,12)8-3-2-4-13-8;/h2-4,7,9H,5-6H2,1H3;1H
• InChI Key： CCCFCCUEUMBBFV-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CS1)(N1CC(C1)NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 86

Additional information on N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride

Comprehensive Overview of N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride (CAS No. 2098124-08-2)

The compound N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride (CAS No. 2098124-08-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring and thiophene sulfonyl moiety, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel small molecule inhibitors and pharmacological probes has surged, driven by advancements in targeted therapy and precision medicine. The N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride structure aligns with these trends, as its sulfonamide and heterocyclic components are frequently utilized in the design of enzyme inhibitors and receptor modulators. Its CAS number, 2098124-08-2, serves as a critical identifier for researchers sourcing high-purity compounds for experimental studies.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) drug development. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to enhance bioavailability. Combined with the thiophene sulfonyl group, which often improves metabolic stability, this molecule presents a promising scaffold for neuroactive agents. Questions such as "How does N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride interact with neurotransmitter receptors?" or "What are its pharmacokinetic properties?" are frequently explored in academic and industrial settings.

From a synthetic chemistry perspective, the preparation of N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride involves multi-step organic transformations, including sulfonylation and amine protection/deprotection strategies. The hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo assays. Researchers often search for "synthetic routes for azetidine sulfonamides" or "optimization of thiophene-based sulfonyl chlorides," reflecting the compound's relevance in methodological development.

Another trending topic linked to this compound is its potential application in antibacterial or antifungal research. Sulfonamide derivatives have a long history in antimicrobial therapy, and the incorporation of a thiophene ring could offer new mechanisms of action against resistant strains. Queries like "Are thiophene sulfonamides effective against Gram-negative bacteria?" highlight the intersection of this compound with current antibiotic resistance challenges.

In addition to its biological applications, N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride is also studied for its physicochemical properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. The compound's logP and pKa values are critical for understanding its absorption and distribution in biological systems, addressing common search terms like "How to measure solubility of sulfonamide derivatives?"

As the pharmaceutical industry continues to prioritize fragment-based drug design and scaffold hopping, compounds like N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride (CAS No. 2098124-08-2) will remain pivotal. Its modular structure allows for derivatization, enabling the exploration of structure-activity relationships (SAR). This adaptability aligns with the growing interest in "How to modify azetidine amines for improved potency?" or "What are the latest sulfonamide-based drug candidates?"

In conclusion, N-Methyl-1-(thiophen-2-ylsulfonyl)azetidin-3-amine hydrochloride represents a versatile and scientifically valuable compound with broad applicability in drug discovery and chemical research. Its unique structural attributes, combined with the rising demand for innovative therapeutic agents, ensure its continued relevance in both academic and industrial laboratories. Researchers and chemists are encouraged to explore its potential further, leveraging its heterocyclic and sulfonamide features to address unmet medical needs.